Cas no 330201-45-1 (N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-fluorobenzamide)

• Product Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-fluorobenzamide
• CAS No: 330201-45-1
• MF: C₁₃H₁₁FN₂O₂S
• MW: 278.302045106888
• CID: 5880275
• PubChem ID: 959073
• Update Time: 2025-10-28

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetyl-4-methylthiazol-2-yl)-3-fluorobenzamide
• Benzamide, N-(5-acetyl-4-methyl-2-thiazolyl)-3-fluoro-
• F0328-0390
• Z29870395
• 330201-45-1
• N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-fluorobenzamide
• AKOS001119892

• Inchi： 1S/C13H11FN2O2S/c1-7-11(8(2)17)19-13(15-7)16-12(18)9-4-3-5-10(14)6-9/h3-6H,1-2H3,(H,15,16,18)
• InChI Key： LOENNMLPZSGKLS-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=C(C(C)=O)S1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 278.05252693g/mol
• Monoisotopic Mass: 278.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• pka: 6.51±0.50(Predicted)

Additional information on N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-fluorobenzamide

Introduction to N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-fluorobenzamide (CAS No. 330201-45-1)

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-fluorobenzamide (CAS No. 330201-45-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, combines a benzamide moiety with a thiazole ring system, making it a promising candidate for various biological applications. The presence of both acetyl and fluoro substituents further enhances its potential as a pharmacophore in drug discovery.

The thiazole core is a well-documented scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the 5-acetyl-4-methyl-1,3-thiazol-2-yl substituent in this compound introduces unique electronic and steric properties that can modulate its interactions with biological targets. This structural feature is particularly relevant in the design of small-molecule inhibitors targeting enzyme-catalyzed reactions.

The 3-fluorobenzamide moiety is another critical component of this compound, contributing to its pharmacological profile. Fluorine atoms are frequently incorporated into drug molecules due to their ability to enhance metabolic stability, binding affinity, and lipophilicity. The fluorine substituent at the 3-position of the benzamide ring in N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-fluorobenzamide is expected to play a pivotal role in optimizing its pharmacokinetic properties and improving its overall efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of such complex molecules. The integration of machine learning algorithms has enabled researchers to predict the binding modes and interactions of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-fluorobenzamide with various biological targets, providing insights into its potential therapeutic applications. These computational studies have highlighted the compound's potential as an inhibitor of enzymes involved in inflammatory pathways and cancer cell proliferation.

In vitro studies have demonstrated that N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-fluorobenzamide exhibits notable activity against several key enzymes implicated in disease pathways. For instance, preliminary data suggest that this compound inhibits the activity of cyclooxygenase (COX) enzymes, which are central mediators of inflammation. By targeting COX enzymes, this molecule may offer a novel approach to developing anti-inflammatory therapies with improved selectivity and reduced side effects.

The compound's interaction with protein kinases, another class of enzymes frequently implicated in cancer and other chronic diseases, has also been explored. Structural analogs of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-fluorobenzamide have shown promising results in inhibiting kinases such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase). These findings are particularly exciting given the success of kinase inhibitors in treating various cancers and inflammatory disorders.

The synthesis of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-fluorobenzamide represents a significant achievement in synthetic organic chemistry. The multi-step synthetic route involves strategic functional group transformations and protective group strategies to achieve the desired architecture. Recent improvements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further biological evaluation.

The potential applications of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-fluorobenzamide extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for development as an agrochemical or as a lead compound for novel materials with specialized properties. Additionally, the compound's ability to modulate enzyme activity suggests its utility in research tools for studying disease mechanisms at a molecular level.

Ongoing research is focused on optimizing the pharmacological properties of N-(5-acetyl-4-methyl-1,3-thiazol-2-yli)- -3-fluorobenzamide. Efforts are underway to improve its solubility, bioavailability, and metabolic stability through structural modifications. Collaborative efforts between synthetic chemists and biologists are crucial in translating laboratory discoveries into viable therapeutic agents.

In conclusion, N-(5-acetyl- -4-methyl- -1,